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Compound of Interest

Compound Name:
ω-Agatoxin IVA (trifluoroacetate

salt)

Cat. No.: B1164600 Get Quote

Ticket ID: #AGTX-IVA-STAB-001 Assigned Specialist: Senior Application Scientist,

Electrophysiology Division Status: Open Subject: Prevention of degradation and potency loss

of

-Agatoxin IVA in solution

Core Directive: The Stability Imperative
-Agatoxin IVA is a 48-residue peptide toxin isolated from the funnel-web spider Agelenopsis
aperta.[1] It is the definitive pharmacological tool for isolating P/type voltage-gated calcium
channels (

).

The Problem: Users frequently report "bad batches" or "loss of potency" which are rarely

manufacturing defects. Instead, they are almost exclusively due to surface adsorption. At the

nanomolar concentrations required for

determination (~2 nM),

-Agatoxin IVA behaves like a "sticky" hydrophobe. Without specific preventive measures, the
toxin will bind to the walls of your microcentrifuge tubes and perfusion tubing within minutes,
effectively reducing your delivered concentration to zero.

This guide provides a self-validating protocol to ensure the toxin reaching your target is the

same concentration calculated in your notebook.
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Mechanisms of Degradation
To prevent degradation, you must understand the three enemies of this peptide:

A. Surface Adsorption (The Primary Failure Point)
-Agatoxin IVA contains hydrophobic patches (C-terminal segment) that drive high-affinity
binding to polypropylene (standard eppendorf tubes) and borosilicate glass.

Risk: In a 10 nM solution without a carrier, >90% of the peptide can be lost to the tube walls

in under 1 hour.

Solution: "Sacrificial proteins" (BSA) and low-binding plastics.

B. Oxidation
The peptide sequence contains Methionine (Met) residues.

Risk: Vigorous vortexing introduces air bubbles, oxidizing Met residues to methionine

sulfoxide, which can alter the peptide's 3D conformation and reduce channel affinity.

Solution: Gentle mixing (flicking/inversion) only.

C. Disulfide Scrambling
The toxin's structure is held by an "Inhibitor Cystine Knot" (ICK) motif with 4 disulfide bridges.

Risk: Exposure to reducing agents (DTT,

-mercaptoethanol) or high pH (>8.5) will break or scramble these bridges, unfolding the
peptide.

Solution: Strict avoidance of reducing agents in the bath solution.

The "Gold Standard" Handling Protocol
Follow this workflow to maximize stability.

Step 1: Initial Reconstitution (Stock Solution)
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Objective: Create a high-concentration stock where adsorption losses are negligible by mass

percentage.

Centrifuge: Before opening, spin the lyophilized vial at 10,000

g for 2 minutes to settle the powder.

Solvent: Add sterile double-distilled water (ddH2O).

Do not use buffers (PBS/HEPES) initially; salts can cause precipitation at high

concentrations.

Target Concentration: 100 µM to 500 µM (approx. 0.5 mg/mL).

Mixing: Allow to sit at room temperature for 5 minutes. Mix by gentle inversion. Do not vortex.

Step 2: Aliquoting & Storage
Objective: Eliminate freeze-thaw cycles.

Vessels: Use Siliconized or Protein LoBind tubes (e.g., Eppendorf LoBind).

Volume: Aliquot into volumes sufficient for one day of experiments (e.g., 5–10 µL).

Storage: Flash freeze in liquid nitrogen and store at -80°C.

Stability: >6 months at -80°C.

Note: -20°C is acceptable for <1 month, but -80°C is preferred to prevent crystal growth.

Step 3: Working Solutions (The Critical Step)
Objective: Prevent adsorption during the experiment.

The Carrier Rule: You MUST add a carrier protein to your bath solution (ACSF/Tyrode's)

before adding the toxin.

Recommendation: 0.1% Bovine Serum Albumin (BSA) or 1% Fetal Calf Serum (FCS).
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Mechanism:[2][3][4] Albumin coats the plastic/glass surfaces, occupying the binding sites

so the toxin remains in solution.

Alternative: If BSA interferes with your specific assay (rare in patch clamp), use 0.05%

Tween-20 (though this can affect lipid bilayers).

Dilution: Thaw one stock aliquot on ice. Dilute directly into the BSA-containing buffer.

Usage Window: Use within 4–8 hours. Discard remainder.

Visualizing the Workflow
The following diagram illustrates the decision logic for handling

-Agatoxin IVA.
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-Agatoxin IVA. Note the critical checkpoint at the working solution stage where BSA is required.

Troubleshooting & FAQs
Q: I see a white precipitate after adding the toxin to my recording chamber.

A: This is likely a salt incompatibility or "salting out" effect if the stock concentration was too

high and added to a high-calcium buffer.

Fix: Ensure the stock was dissolved in pure water. Dilute the stock 1:1000 or greater into the

final buffer.

Q: My

curve is shifting to the right (lower potency) over the course of the day.

A: You are losing toxin to the perfusion tubing.

Fix: Pre-wash your perfusion lines with a BSA-containing solution for 10 minutes before

running the toxin. This "blocks" the tubing sites.

Q: Can I refreeze the leftover stock?

A:No. The ice crystal formation during refreezing shears the peptide and damages the

disulfide bridges. Discard any unused portion of a thawed aliquot.

Q: I cannot use BSA due to fluorescence background. What is the alternative?

A: Use Cytochrome C (0.1 mg/mL) as a sacrificial protein, or use siliconized glass chambers.

If neither is possible, you must prepare the solution immediately before application and use a

higher concentration to compensate for loss (not recommended for quantitative

pharmacology).

Stability Data Summary
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Condition Temperature Additives Stability Duration

Lyophilized Powder -20°C Desiccant 1–2 Years

Stock Solution

(ddH2O)
-80°C None 6 Months

Stock Solution

(ddH2O)
-20°C None 1 Month

Stock Solution

(ddH2O)
+4°C None < 1 Week

Working Sol (Saline) +20°C (RT) 0.1% BSA ~8 Hours

Working Sol (Saline) +20°C (RT) None
< 1 Hour (Adsorption

Risk)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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